4,5,6,7-Tetrahydrothieno[2,3-c]pyridin-4-ol

• Molecular Formula: C7H9NOS
• Molecular Weight: 155.22 g/mol
• IUPAC Name: 4,5,6,7-tetrahydrothieno[2,3-c]pyridin-4-ol
• InChI: InChI=1S/C7H9NOS/c9-6-3-8-4-7-5(6)1-2-10-7/h1-2,6,8-9H,3-4H2
• InChI Key: IRXJNFXDVGCFHI-UHFFFAOYSA-N
• SMILES: C1C(C2=C(CN1)SC=C2)O

Description

4,5,6,7-Tetrahydrothieno[2,3-c]pyridin-4-ol is a useful research compound. Its molecular formula is C7H9NOS and its molecular weight is 155.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,2-Diethoxy-N-(thiophen-2-ylmethyl)ethaneamine (72.5 g) prepared in the step 2 was dissolved in 5N aqueous solution of hydrochloric acid and stirred overnight at room temperature. The reaction solution was neutralized with 10% aqueous ammonia and subjected to extraction with ethyl acetate. The organic layer was separated, washed with water and a saturated solution of sodium chloride successively, dried over anhydrous magnesium sulfate and the solvent was evaporated therefrom in vacuo. The residue was purified by silica gel column chromatography to give 14.0 g of the objective compound.